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Compound of Interest

Compound Name: Z-D-Trp-OBzl

Cat. No.: B187937 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Z-D-Trp-OBzl, chemically known as N-benzyloxycarbonyl-D-tryptophan benzyl

ester, is a protected amino acid derivative commonly used in peptide synthesis. The

benzyloxycarbonyl (Z) group protects the amine, and the benzyl ester (OBzl) protects the

carboxylic acid, allowing for controlled peptide chain elongation. Proper handling and storage

of this compound are crucial to maintain its integrity and ensure the success of synthetic

procedures. Tryptophan-containing peptides are particularly susceptible to oxidation, making

careful handling even more critical.[1][2][3] This document provides detailed guidelines and

protocols for the safe and effective handling and storage of Z-D-Trp-OBzl powder.
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Property Value

Chemical Name N-benzyloxycarbonyl-D-tryptophan benzyl ester

Synonyms Z-D-Trp-OBzl, Cbz-D-Trp-OBzl

CAS Number 69876-37-5

Molecular Formula C₂₆H₂₄N₂O₄

Molecular Weight 428.5 g/mol

Appearance White to off-white powder

Melting Point 77 - 80 °C

Solubility
Soluble in organic solvents such as DMSO and

DMF.[2][3]

Storage Conditions and Stability
Proper storage is essential to prevent degradation from moisture, light, and temperature.[1][4]

As a lyophilized powder, Z-D-Trp-OBzl is significantly more stable than when in solution.[1][2]

Recommended Storage Temperatures:

Storage Duration Temperature Range Conditions

Long-Term -20°C to -80°C

Recommended for storage up

to several years.[3] Store in a

tightly sealed container with a

desiccant to minimize

moisture.[1][3]

Short-Term 2°C to 8°C Suitable for several months.[1]

Room Temperature 20°C to 25°C

Stable for a few weeks if kept

in a tightly sealed container

away from light and moisture.

[1][5]
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Key Stability Considerations:

Moisture: Z-D-Trp-OBzl is hygroscopic.[2][3] Always allow the container to equilibrate to

room temperature in a desiccator before opening to prevent condensation.[1][2][3]

Light: Protect the compound from light, preferably by storing it in an amber vial or a container

wrapped in aluminum foil.[1][4]

Oxidation: The tryptophan indole ring is susceptible to oxidation. For long-term storage,

consider purging the container with an inert gas like argon or nitrogen.[1]

Handling Protocols
3.1. Personal Protective Equipment (PPE)

Before handling Z-D-Trp-OBzl powder, ensure you are wearing the appropriate PPE:

Safety glasses or goggles.[6][7]

Chemical-resistant gloves (e.g., nitrile).[6][7][8]

Laboratory coat.[6]

For handling large quantities or if dust formation is likely, a dust mask (e.g., N95) or a

respirator is recommended.[8]

3.2. Weighing Protocol for Z-D-Trp-OBzl Powder

This protocol outlines the steps for safely weighing the powder.

Preparation:

Move the sealed container of Z-D-Trp-OBzl from its storage location (e.g., -20°C freezer)

to a desiccator at room temperature.

Allow the container to equilibrate to room temperature for at least 30-60 minutes to

prevent moisture condensation upon opening.[1][2][3]
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Weighing Environment:

Perform all weighing operations in a well-ventilated area, such as a chemical fume hood or

a powder weighing station, to avoid inhalation of the powder.[6][9]

Minimize air drafts which can affect balance accuracy and disperse the powder.[9]

Procedure:

Place a clean, dry weighing vessel on the analytical balance and tare it.

Quickly open the Z-D-Trp-OBzl container.

Using a clean spatula, transfer the desired amount of powder to the weighing vessel.

Immediately and tightly reseal the main container.

Record the weight.

Cleanup:

Carefully clean the spatula and the weighing area to remove any residual powder.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in accordance with

your institution's chemical waste disposal procedures.

3.3. Protocol for Handling Air-Sensitive Powder

If the integrity of the compound is critical for a sensitive application, handling under an inert

atmosphere is recommended to prevent oxidation and moisture absorption.

Environment Setup:

This procedure should be performed in a glovebox or using a Schlenk line with an inert

atmosphere (argon or nitrogen).[10][11][12]

Material Transfer:
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Transfer all necessary equipment (spatulas, weighing vessels, the sealed container of Z-
D-Trp-OBzl) into the glovebox antechamber.

Purge the antechamber according to the glovebox protocol before bringing the items into

the main chamber.

Procedure within Inert Atmosphere:

Allow the Z-D-Trp-OBzl container to reach the glovebox's ambient temperature.

Open the container and weigh the desired amount of powder.

Tightly reseal the container.

If using a Schlenk line, this can be done in a flask under a positive pressure of inert gas.

Storage:

For optimal protection, backfill the container with inert gas before sealing and returning to

cold storage.

Visualized Workflows and Relationships
Diagram 1: General Handling and Storage Workflow
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Caption: Workflow for the storage and handling of Z-D-Trp-OBzl powder.

Diagram 2: Logical Relationships for Maintaining Compound Stability
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Caption: Factors influencing the stability of Z-D-Trp-OBzl powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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